Cas no 207000-29-1 (2-Pyrrolidinone,1,4,5-trimethyl-)

• Product Name: 2-Pyrrolidinone,1,4,5-trimethyl-
• CAS No: 207000-29-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 241763
• PubChem ID: 21061679
• Update Time: 2025-04-19

2-Pyrrolidinone,1,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1,4,5-trimethyl-
• 2-Pyrrolidinone,1,4,5-trimethyl-(9CI)
• 207000-29-1
• SCHEMBL16317735
• 1,4,5-Trimethylpyrrolidin-2-one

• Inchi： 1S/C7H13NO/c1-5-4-7(9)8(3)6(5)2/h5-6H,4H2,1-3H3
• InChI Key： WWMXPOREQCEALF-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C(C)N1C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines